Cas no 1204297-56-2 (2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile)

• Product Name: 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile
• CAS No: 1204297-56-2
• MF: C₄BrClN₂S
• MW: 223.478197097778
• MDL: MFCD16653244
• CID: 5039593
• PubChem ID: 45496649
• Update Time: 2026-02-28

2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-1,3-thiazole-4-carbonitrile
• BS-52561
• DTXSID601281516
• 4-Thiazolecarbonitrile, 2-bromo-5-chloro-
• E74714
• 2-Bromo-5-chloro-4-thiazolecarbonitrile
• 1204297-56-2
• EN300-237391
• 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile

• MDL： MFCD16653244
• Inchi： 1S/C4BrClN2S/c5-4-8-2(1-7)3(6)9-4
• InChI Key： LXXQTAQGOANSLV-UHFFFAOYSA-N
• SMILES： BrC1=NC(C#N)=C(S1)Cl

Computed Properties

• Exact Mass: 221.86541g/mol
• Monoisotopic Mass: 221.86541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9

Additional information on 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile

Introduction to 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile (CAS No: 1204297-56-2)

2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1204297-56-2, belongs to the thiazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of both bromo and chloro substituents, along with a nitrile group, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The thiazole ring is a core structural motif found in numerous bioactive natural products and pharmacologically relevant compounds. Its unique electronic properties arise from the conjugation between the sulfur and nitrogen atoms, which participate in aromatic stabilization. In 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile, the bromo and chloro atoms introduce electrophilic centers, making the molecule susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for constructing more complex scaffolds through further functionalization.

The nitrile group (-CN) in this compound contributes to its potential bioactivity by serving as a hydrogen bond acceptor and influencing electronic distribution. Nitrile-containing heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile suggests that it may exhibit multiple modes of action, making it a promising candidate for drug discovery efforts.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Virtual screening techniques, combined with molecular docking studies, have identified 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile as a lead compound for further optimization against various targets. For instance, studies have hinted at its potential interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The bromo and chloro substituents are particularly attractive for structure-activity relationship (SAR) studies, as they can be readily modified to fine-tune binding affinity.

In the realm of agrochemicals, heterocyclic compounds like thiazoles are widely used due to their efficacy against pests and pathogens. The structural features of 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile make it a candidate for developing novel pesticides with improved selectivity and environmental safety. Current research focuses on synthesizing derivatives that maintain biological activity while reducing toxicity to non-target organisms. This aligns with global trends toward sustainable agriculture and minimized ecological impact.

The synthesis of 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo and chloro substituents at specific positions on the thiazole ring. The nitrile group is commonly introduced via cyanation reactions, which can be achieved through various methods such as dehydration of amides or reaction with cyanating agents. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, reducing byproduct formation and enhancing overall yields.

One notable application of this compound is in the development of kinase inhibitors. Thiazole derivatives have been reported to modulate the activity of tyrosine kinases, which are overexpressed in many cancers. The electron-withdrawing nature of the nitrile group enhances interactions with the hinge region of these enzymes, improving binding affinity. Additionally, the halogenated aromatic system provides opportunities for π-stacking interactions with protein targets, further stabilizing enzyme-inhibitor complexes.

The growing interest in 2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile has spurred investigations into its derivatives with modified substitution patterns or additional functional groups. For example, replacing one halogen with an alkyl or aryl group can alter electronic properties and influence metabolic stability. Such modifications are critical for optimizing pharmacokinetic profiles and minimizing off-target effects during drug development.

In conclusion,2-Bromo-5-chloro-1,3-thiazole-4-carbonitrile (CAS No: 1204297-56-2) represents a structurally interesting compound with significant potential across multiple domains of chemical biology. Its unique combination of functional groups positions it as a valuable building block for synthetic applications and a lead compound for drug discovery initiatives targeting diseases such as cancer and metabolic disorders. As research continues to uncover new synthetic methodologies and biological insights,thiazole derivatives like this one will remain at the forefront of medicinal chemistry innovation.